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Compound of Interest

Compound Name:
N-allyl-N-isopropylamine

hydrobromide

CAS No.: 99726-37-1

Cat. No.: B3176509

Get Quote

Executive Summary
The chemical formula C₆H₁₃N[1][2][3]·HBr represents the hydrobromide salt of a saturated

amine with the base formula C₆H₁₃N. This stoichiometry yields a molecular weight of 180.09

g/mol .[4][5][6]

In drug development and industrial synthesis, this formula most commonly refers to

Cyclohexylamine Hydrobromide (CAS 26227-54-3), a white crystalline solid used as a fluxing

agent and a synthesis intermediate.[7][8] However, researchers must exercise caution as the

formula is chemically ambiguous; it also applies to Azepane Hydrobromide and N-

Methylpiperidine Hydrobromide. This guide provides the definitive calculation of its molecular

mass, a protocol for structural disambiguation, and a detailed characterization of the primary

isomer.
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To ensure analytical accuracy (e.g., for High-Resolution Mass Spectrometry), the molecular

weight is calculated using IUPAC standard atomic weights.

Formula: C₆H₁₃N · HBr (Empirical: C₆H₁₄BrN)[4][6][7][8]

Element Count
Standard Atomic
Weight ( g/mol )

Total Mass
Contribution (
g/mol )

Carbon (C) 6 12.011 72.066

Hydrogen (H) 14 1.008 14.112

Nitrogen (N) 1 14.007 14.007

Bromine (Br) 1 79.904 79.904

Total MW 180.089

Note: For stoichiometric calculations in the lab, use 180.09 g/mol .

Structural Isomerism & Disambiguation
The base formula C₆H₁₃N implies a Hydrogen Deficiency Index (HDI) of 1, indicating the

presence of either one ring or one double bond. In the context of stable hydrobromide salts, the

cyclic saturated amines are the dominant forms.

Critical Analysis: You must verify the specific isomer before proceeding with synthesis or

formulation.
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Isomer Name Structure Type CAS (Salt)
Key Distinguishing
Feature (NMR)

Cyclohexylamine HBr
Primary Amine (6-

membered ring)
26227-54-3

Methine proton (-CH-

NH₃⁺) multiplet at

~3.0 ppm.

Azepane HBr
Secondary Amine (7-

membered ring)
50730-69-3

Symmetric methylene

protons; no methine

signal.

N-Methylpiperidine

HBr

Tertiary Amine (6-

membered ring)
98338-26-2

Singlet methyl group

(-N-CH₃) at ~2.7 ppm.

Synthesis & Production Protocol
Target: Cyclohexylamine Hydrobromide (High Purity)

The synthesis relies on an acid-base neutralization reaction. This process is exothermic and

requires controlled addition to prevent thermal degradation or discoloration.

Reaction Mechanism
Experimental Workflow (Graphviz)
The following diagram outlines the optimized synthesis and purification workflow to achieve

>99% purity.
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Raw Materials:
Cyclohexylamine (99%) + 48% HBr (aq)

Neutralization
Solvent: Ethanol/Water
Temp: <10°C (Ice Bath)

 Dropwise Addition

Evaporation & Crystallization
Remove solvent under vacuum

 Exothermic Control

Solvent Wash
Cold Acetone or Ether

(Removes unreacted amine)

 Filtration

Vacuum Drying
40°C, 24h

Final Product:
Cyclohexylamine HBr

(White Crystalline Solid)

Click to download full resolution via product page

Caption: Step-by-step synthesis protocol for Cyclohexylamine Hydrobromide, emphasizing

thermal control during neutralization.

Detailed Methodology
Preparation: Charge a reaction vessel with 0.1 mol of Cyclohexylamine dissolved in 50 mL of

Ethanol. Cool to 0–5°C using an ice bath.
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Acid Addition: Add 0.1 mol of Hydrobromic acid (48% aq) dropwise over 30 minutes. Caution:

The reaction is highly exothermic. Maintain internal temperature below 20°C.

Crystallization: Concentrate the solution using a rotary evaporator until a white precipitate

forms.

Purification: Filter the solid and wash twice with cold acetone to remove trace free amines or

oxidation products.

Drying: Dry in a vacuum oven at 40°C to constant weight.

Physicochemical Characterization
Data below refers specifically to Cyclohexylamine Hydrobromide (CAS 26227-54-3).[7][8][9][10]

[11][12]

Property Value Notes

Appearance White crystalline powder
Hygroscopic; store in

desiccator.

Melting Point 196–199°C
Sharp melting point indicates

high purity.

Solubility High in Water, Ethanol
Sparingly soluble in non-polar

solvents (Hexane).

pH (1% aq) ~4.5 – 6.0

Weakly acidic due to

hydrolysis of the ammonium

salt.

Hygroscopicity Moderate to High
Absorbs atmospheric moisture;

affects weighing accuracy.

Analytical Profiling (Quality Control)
To validate the identity of the synthesized salt and rule out isomers, use the following

spectroscopic markers.
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Proton NMR (¹H-NMR) in D₂O
Cyclohexylamine HBr: Look for a distinct multiplet at 3.0–3.2 ppm corresponding to the

single proton on the carbon attached to the nitrogen (CH-NH₃⁺). The ring protons appear as

multiplets between 1.1–2.1 ppm.

Differentiation: N-Methylpiperidine will show a sharp singlet (N-CH₃) around 2.8 ppm, which

is absent in Cyclohexylamine.

Infrared Spectroscopy (FT-IR)
Broad Band (2800–3200 cm⁻¹): Strong N-H stretching vibrations characteristic of the primary

ammonium salt (-NH₃⁺).

Fingerprint Region: C-N stretch around 1000–1200 cm⁻¹.

Applications in Research & Development
Pharmaceutical Intermediate: Used as a raw material for the synthesis of sulfonylurea

herbicides and specific mucolytics. The cyclohexyl group is a common pharmacophore for

lipophilicity modulation.

Soldering Flux: The hydrobromide salt releases HBr at elevated temperatures (soldering

heat), which acts as an activator to clean metal oxides without leaving conductive residues at

room temperature.

Organic Synthesis Reagent: Acts as a source of nucleophilic cyclohexylamine upon

treatment with base, or as a proton source in non-aqueous media (if solubilized).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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